Cas no 1645967-03-8 (D-Cellobiose-1-13C)

• Product name: D-Cellobiose-1-13C
• CAS No: 1645967-03-8
• MF: C₁₂H₂₂O₁₁
• MW: 343.289140224457
• CID: 5161577

D-Cellobiose-1-13C Chemical and Physical Properties

Names and Identifiers

• 4-O-β-D-Glucopyranosyl-β-D-glucopyranose-3-13C (ACI)
• D
• D-Cellobiose-1-13C

• Inchi： 1S/C12H22O11/c13-1-3-5(15)6(16)9(19)12(22-3)23-10-4(2-14)21-11(20)8(18)7(10)17/h3-20H,1-2H2/t3-,4-,5-,6+,7-,8-,9-,10-,11-,12+/m1/s1/i7+1
• InChI Key： GUBGYTABKSRVRQ-PZTIAUBKSA-N
• SMILES： O([C@H]1[C@H](O)[C@@H](O)[C@H](O)[C@@H](CO)O1)[C@H]1[13C@H](O)[C@@H](O)[C@H](O)O[C@@H]1CO

Additional information on D-Cellobiose-1-13C

D-Cellobiose-1-13C: A Comprehensive Overview

D-Cellobiose-1-13C, with the CAS number 1645967-03-8, is a unique compound that has garnered significant attention in the fields of biochemistry and molecular biology. This compound is a derivative of D-cellobiose, a disaccharide composed of two glucose units joined by a β(1→4) glycosidic bond. The addition of the 13C label at the first carbon position introduces a valuable tool for studying carbohydrate metabolism, enzyme kinetics, and cellular processes. Recent advancements in isotopic labeling techniques have further enhanced its utility in research and industrial applications.

The structural uniqueness of D-Cellobiose-1-13C lies in its ability to serve as a substrate for various glycoside hydrolases, particularly cellulases. These enzymes are critical in the breakdown of cellulose, a major component of plant cell walls. By incorporating the 13C label, researchers can track the metabolic pathways and enzymatic cleavage patterns with high precision. This has been instrumental in understanding the mechanisms of cellulose degradation, which is pivotal for bioenergy production and sustainable agriculture.

Recent studies have highlighted the role of D-Cellobiose-1-13C in glycomics research. Glycomics, the study of carbohydrate structures and their functions, benefits from isotopic labeling as it allows for precise mapping of glycan structures. The use of D-Cellobiose-1-13C in tandem with advanced mass spectrometry techniques has enabled researchers to identify novel glycan motifs and their biological roles. This has implications in fields ranging from immunology to cancer research, where glycan profiling is essential for understanding disease mechanisms.

In addition to its role in fundamental research, D-Cellobiose-1-13C has found applications in industrial settings. The food and pharmaceutical industries utilize isotopically labeled compounds for quality control and process optimization. For instance, in food science, D-Cellobiose-1-13C can be used to study carbohydrate digestion and absorption patterns in humans. In pharmaceuticals, it serves as a tracer molecule to assess drug efficacy and metabolism.

The synthesis of D-Cellobiose-1-13C involves a combination of enzymatic and chemical methods. Recent innovations in synthetic biology have streamlined the production process, making it more cost-effective and scalable. Researchers have also explored the use of recombinant enzymes for selective incorporation of the 13C label, ensuring high purity and consistency in the final product.

From an environmental perspective, D-Cellobiose-1-13C contributes to efforts aimed at improving biomass utilization. As global demand for renewable energy sources grows, understanding cellulose degradation mechanisms becomes increasingly important. By providing insights into enzyme-substrate interactions, D-Cellobiose-1-13C aids in developing more efficient bioconversion processes for biofuels and bioproducts.

In conclusion, D-Cellobiose-1-13C (CAS No. 1645967-03-8) stands as a versatile tool with wide-ranging applications across multiple disciplines. Its isotopic labeling makes it invaluable for tracing metabolic pathways, studying enzymatic activity, and advancing glycomics research. With ongoing advancements in synthetic methods and analytical techniques, this compound is poised to play an even greater role in shaping future discoveries in biochemistry and biotechnology.